Cas no 1668-54-8 (4-methoxy-6-methyl-1,3,5-triazin-2-amine)

• Product Name: 4-methoxy-6-methyl-1,3,5-triazin-2-amine
• CAS No: 1668-54-8
• MF: C₅H₈N₄O
• MW: 140.143219947815
• MDL: MFCD00052764
• CID: 41766
• PubChem ID: 15466
• Update Time: 2025-09-18

4-methoxy-6-methyl-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methoxy-6-methyl-1,3,5-triazine
• 4-methoxy-6-methyl-1,3,5-triazin-2-amine
• CGA-150829
• 2-methyl-4-amino-6-methoxy-s-triazine
• TIMTEC-BB SBB004163
• 2-AMINO-4-METHYL-6-METHOXY-1,3,5-TRIAZINE
• 2-AMINO-4-METHOXY-6-METHYL-S-TRIAZINE
• 4-METHOXY-6-METHYL-1,3,5-TRIAZIN-2-YLAMINE
• 1,3,5-Triazine
• cv399
• 2-AMino-4-Meth
• 2-Amino-4-methoxy-6-
• 2-amino-4-methoxy-6-methyl-s-triazin
• 2-Amino-4-methyl-6-methoxy-s-triazine
• 5-triazin-2-amine,4-methoxy-6-methyl-3
• 1668-54-8
• 1,3,5-Triazin-2-amine, 4-methoxy-6-methyl-
• Z223042530
• AM20080474
• CS-W011035
• AMINO-4-METHOXY-6-METHYL-S-TRIAZINE, 2-
• NCGC00255639-01
• Triazine amine (IN-A4098)
• 2-Amino-4-methoxy-6-methyl -1,3,5-triazine
• BAA12273
• GS-3553
• W-107915
• SY014974
• 2-amino-4-methoxy6-methyl-1,3,5-triazine
• CV 399
• 2-Amino-4-methoxy-6-methyl-1,3,5-triazine 100 microg/mL in Acetonitrile
• BRN 0608250
• SB73688
• 4-Methoxy-6-methyl-1,3,5-triazin-2-amine #
• A810783
• Tox21_302097
• DTXCID2021230
• s-Triazine, 2-amino-4-methoxy-6-methyl-
• AC-11472
• 2-amino-4methoxy-6-methyl-1,3,5-triazine
• BB 0261071
• MFCD00052764
• 395VJ06RC4
• CCG-299925
• 4-methyl-6-methoxy-2-amino-1,3,5-triazine
• AG-664/25040005
• FT-0659356
• 2-amino-4-methoxy-6methyl-1,3,5-triazine
• EINECS 216-790-7
• UNII-395VJ06RC4
• AKOS000266371
• AE F059411
• CAS-1668-54-8
• NS00000055
• ulfonylurea TP2
• DTXSID4041230
• CHEBI:83511
• CV-399
• A802532
• 2-METHOXY-4-METHYL-6-AMINO-1,3,5-TRIAZINE
• Q27156897
• SCHEMBL441545
• 1,3,5-Triazine, 2-amino-4-methoxy-6-methyl-
• CHEMBL3188290
• 2-Amino-4-methoxy-6-methyl-1,3,5-triazine, 97%
• EU-0034780
• 2-Amino-4-methoxy-6-methyl-1,3,5 triazine
• EN300-202272
• Oprea1_823704
• STK325193
• A1560
• ALBB-007467

• MDL： MFCD00052764
• Inchi： 1S/C5H8N4O/c1-3-7-4(6)9-5(8-3)10-2/h1-2H3,(H2,6,7,8,9)
• InChI Key： NXFQWRWXEYTOTK-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(N)=NC(C)=N1

Computed Properties

• Exact Mass: 140.07000
• Monoisotopic Mass: 126.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.3
• Topological Polar Surface Area: 73.9

Experimental Properties

• Color/Form: Colorless crystals
• Density: 1.2945 (rough estimate)
• Melting Point: 258-261 °C (lit.)
• Boiling Point: 346.4°C at 760 mmHg
• Flash Point: 163.3℃
• Refractive Index: 1.8300 (estimate)
• PSA: 73.92000
• LogP: 0.35200
• Solubility: Not determined

4-methoxy-6-methyl-1,3,5-triazin-2-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36; S37/39
• RTECS：XY3193000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Alkoxy-S-triazines